(3R*,4R*)-1-(2,3-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol

• IUPAC Name: (3R,4R)-1-[(2,3-difluorophenyl)methyl]-4-(4-pyridin-2-ylpiperazin-1-yl)piperidin-3-ol
• InChI: InChI=1S/C21H26F2N4O/c22-17-5-3-4-16(21(17)23)14-25-9-7-18(19(28)15-25)26-10-12-27(13-11-26)20-6-1-2-8-24-20/h1-6,8,18-19,28H,7,9-15H2/t18-,19-/m1/s1
• InChI Key: UQJIQVGNCCMCTP-RTBURBONSA-N
• Canonical SMILES: C1CN(CC(C1N2CCN(CC2)C3=CC=CC=N3)O)CC4=C(C(=CC=C4)F)F
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCN(CC2)C3=CC=CC=N3)O)CC4=C(C(=CC=C4)F)F
• Molecular Formula: C21H26F2N4O
• Molecular Weight: 388.5 g/mol

Description

(3R*,4R*)-1-(2,3-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of piperidine derivatives and has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of (3R*,4R*)-1-(2,3-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol involves the modulation of various signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
(3R*,4R*)-1-(2,3-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor activities. This compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using (3R*,4R*)-1-(2,3-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol in lab experiments include its high potency and selectivity, as well as its ability to modulate multiple signaling pathways. However, the limitations of using this compound include its low solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of (3R*,4R*)-1-(2,3-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol. These include the optimization of its synthesis method, the evaluation of its safety and toxicity profile, and the development of novel formulations for improved bioavailability and pharmacokinetics. Additionally, further research is needed to explore the potential applications of this compound in the treatment of various diseases, including cancer, neurological disorders, and cardiovascular diseases.

Scientific Research Applications

(3R*,4R*)-1-(2,3-difluorobenzyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-3-piperidinol has shown potential applications in various areas of scientific research, including medicinal chemistry, pharmacology, and drug discovery. This compound has been studied extensively for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, neurological disorders, and cardiovascular diseases.